1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone

Specification

• Molecular Formula: C11H23N3O
• Molecular Weight: 213.32 g/mol
• IUPAC Name: 1-[3-[[2-aminoethyl(methyl)amino]methyl]piperidin-1-yl]ethanone
• Standard InChI: InChI=1S/C11H23N3O/c1-10(15)14-6-3-4-11(9-14)8-13(2)7-5-12/h11H,3-9,12H2,1-2H3
• Standard InChI Key: QAVQJHXXXNIGII-UHFFFAOYSA-N
• SMILES: CC(=O)N1CCCC(C1)CN(C)CCN
• Canonical SMILES: CC(=O)N1CCCC(C1)CN(C)CCN

Introduction

1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone is a complex organic compound belonging to the class of piperidine derivatives. Its molecular formula is not explicitly provided in the available literature, but it has a molecular weight of approximately 226.30 g/mol. This compound features a piperidine ring substituted with an aminoethyl group and a ketone functional group, contributing to its unique chemical and biological properties.

Synthesis Methods

The synthesis of 1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone typically involves several key steps, although detailed methods are not extensively documented in the available literature. Generally, the synthesis of piperidine derivatives requires careful control over reaction conditions to achieve the desired product.

Potential Applications

This compound has been investigated for its potential applications in various scientific fields, including medicinal chemistry and neuropharmacology. It is often used as an intermediate in the synthesis of more complex organic molecules and has been explored for its potential therapeutic effects in treating various conditions.

Potential Applications Table

Field	Potential Use
Medicinal Chemistry	Intermediate for complex molecules
Neuropharmacology	Therapeutic effects in treating conditions

Mechanism of Action

The mechanism of action for 1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone involves its interaction with specific molecular targets, such as receptors or enzymes. By binding to these targets, the compound may modulate their activity, influencing various cellular pathways. Detailed studies are necessary to elucidate the exact molecular interactions and pathways involved in its pharmacological effects.